2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95%

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-methoxyphenol
• InChI: InChI=1S/C14H12O4/c1-16-13-6-9(2-4-11(13)15)10-3-5-12-14(7-10)18-8-17-12/h2-7,15H,8H2,1H3
• InChI Key: XXWVLKIVMPWHCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol

Description

2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% (2-MPDP) is a synthetic phenolic compound that has been used in a variety of biomedical research applications. It is a highly potent compound with a wide range of biological and pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. 2-MPDP has been studied for its potential use in the treatment of a variety of diseases, including cancer, cardiovascular disease, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% is not fully understood. However, it is believed to act as a free radical scavenger, which means it can neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS) that are responsible for oxidative damage to cells. In addition, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6).
Biochemical and Physiological Effects
2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). In addition, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and oxidative stress, and to protect against neuronal damage.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% is a highly potent compound with a wide range of biological and pharmacological activities. It has been used in a variety of scientific research applications and has been shown to possess a wide range of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. For example, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% is a highly potent compound and should be used with caution, as it can cause adverse effects in some individuals. In addition, the synthesis of 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% is complex and time-consuming, and it is not always easy to obtain the desired purity of the compound.

Future Directions

There are a number of potential future directions for the use of 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95%. It could be used as an adjuvant in the treatment of cancer, as it has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It could also be used in the development of new drugs and drug delivery systems, as it has been shown to possess a wide range of biological and pharmacological activities. In addition, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% could be used in the development of new treatments for neurological diseases, as it has been shown to reduce inflammation and oxidative stress, and to protect against neuronal damage. Finally, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% could be used as an antioxidant and anti-inflammatory agent in the treatment of a variety of diseases, including cardiovascular disease and neurodegenerative diseases.

Synthesis Methods

2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% is synthesized from 3,4-methylenedioxyphenol (MDP) by a two-step process. The first step involves the conversion of MDP to 2-methoxy-4-(3,4-methylenedioxyphenyl)phenol (2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95%) by a Friedel-Crafts acylation reaction. The second step involves the condensation of 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% with formaldehyde to produce 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95%, 95%.

Scientific Research Applications

2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been extensively studied in a variety of scientific research applications. It has been shown to possess a wide range of biological and pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been studied for its potential use in the treatment of a variety of diseases, including cancer, cardiovascular disease, and neurodegenerative diseases. In addition, 2-Methoxy-4-(3,4-methylenedioxyphenyl)phenol, 95% has been studied for its potential use in the development of new drugs and drug delivery systems.